3-Chloro-6,7-dihydro-5h-cyclopenta[b]pyridine 1-oxide

• Molecular Formula: C8H8ClNO
• Molecular Weight: 169.61 g/mol
• IUPAC Name: 3-chloro-1-oxido-6,7-dihydro-5H-cyclopenta[b]pyridin-1-ium
• InChI: InChI=1S/C8H8ClNO/c9-7-4-6-2-1-3-8(6)10(11)5-7/h4-5H,1-3H2
• InChI Key: OEHMIGFYIBYDQD-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)[N+](=CC(=C2)Cl)[O-]

Description

3-Chloro-6,7-dihydro-5h-cyclopenta[b]pyridine 1-oxide is a useful research compound. Its molecular formula is C8H8ClNO and its molecular weight is 169.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-chloro-6,7-dihydro-5H-[1]pyrindine (3.03 g, 19.7 mmol) in acetic acid (19.7 ml) was treated at room temperature with hydrogen peroxide (3.45 ml, 39.5 mmol). The mixture was heated to 70° C. and stirred at this temperature overnight. After completion, the reaction mixture was allowed to cool and was concentrated at reduced pressure. Water was added and the mixture was evaporated again. This procedure was repeated another 2 times. The residue was dissolved in ethyl acetate, washed with a saturated aqueous solution of sodium hydrogen carbonate and brine, then dried over sodium sulphate and evaporated at reduced pressure. The crude 3-chloro-6,7-dihydro-5H-[1]pyrindine 1-oxide was obtained as dark green crystals (2.07 g, 62%). (calculated) C8H8ClNO [169.61]; (found) [M+H]+=170.